Cas no 1782647-12-4 (1-(3-Amino-4-phenylpiperidin-1-yl)ethan-1-one)

• Product Name: 1-(3-Amino-4-phenylpiperidin-1-yl)ethan-1-one
• CAS No: 1782647-12-4
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 5253093
• PubChem ID: 105422197
• Update Time: 2025-08-01

1-(3-Amino-4-phenylpiperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-amino-4-phenyl-1-piperidinyl)-
• EN300-375609
• 1-(3-amino-4-phenylpiperidin-1-yl)ethan-1-one
• 1782647-12-4
• 1-(3-Amino-4-phenylpiperidin-1-yl)ethan-1-one

• Inchi： 1S/C13H18N2O/c1-10(16)15-8-7-12(13(14)9-15)11-5-3-2-4-6-11/h2-6,12-13H,7-9,14H2,1H3
• InChI Key： WVNLXMWFNGHKPU-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCC(C2C=CC=CC=2)C(C1)N

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.088±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 388.9±42.0 °C(Predicted)
• pka: 9.47±0.40(Predicted)

Additional information on 1-(3-Amino-4-phenylpiperidin-1-yl)ethan-1-one

Professional Introduction to 1-(3-Amino-4-phenylpiperidin-1-yl)ethan-1-one (CAS No. 1782647-12-4)

1-(3-Amino-4-phenylpiperidin-1-yl)ethan-1-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and pharmacological properties. This compound, identified by the CAS number 1782647-12-4, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates a piperidine ring, which is a common motif in many bioactive molecules, enhancing its biological relevance and pharmacological interest.

The chemical formula of 1-(3-Amino-4-phenylpiperidin-1-yl)ethan-1-one can be represented as C₁₄H₁₉N₂O. This formula highlights the presence of carbon, hydrogen, nitrogen, and oxygen atoms, which are essential for its role in various biochemical interactions. The presence of the amino group and the phenyl ring in the piperidine core contributes to the compound's ability to interact with biological targets, making it a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in exploring new derivatives of piperidine-based compounds due to their demonstrated efficacy in treating various diseases. The structural features of 1-(3-Amino-4-phenylpiperidin-1-yl)ethan-1-one make it particularly intriguing for researchers studying neurological disorders, pain management, and other therapeutic areas. The compound's ability to modulate neurotransmitter systems has been a focal point of numerous studies, suggesting its potential as a lead compound for developing new medications.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacological properties of such compounds. Molecular modeling studies have been instrumental in understanding how 1-(3-Amino-4-phenylpiperidin-1-yl)ethan-1-one interacts with biological targets at the molecular level. These studies have revealed that the compound exhibits high affinity for certain receptors and enzymes, which could be exploited for therapeutic benefits. For instance, its interaction with serotonin receptors has been explored as a potential treatment for depression and anxiety disorders.

The synthesis of 1-(3-Amino-4-phenylpiperidin-1-yl)ethan-1-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have developed various synthetic pathways to access this compound, each with its own advantages and challenges. The use of advanced catalytic systems has improved the efficiency of these synthetic routes, making it feasible to produce larger quantities of the compound for further studies. These synthetic advancements are crucial for enabling more comprehensive pharmacological evaluations.

Evaluation of the pharmacokinetic properties of 1-(3-Amino-4-phenylpiperidin-1-yl)ethan-1-one is essential for understanding its potential as a therapeutic agent. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical factors for drug development. The compound's solubility and stability under various conditions have been thoroughly investigated, providing valuable insights into its formulation and delivery systems.

The safety profile of 1-(3-Amino-4-phenylpiperidin-1-yl)ethan-1-one is another critical aspect that has been examined in preclinical studies. These studies have focused on assessing potential toxicities and side effects associated with the compound. Preliminary results suggest that the compound is well-tolerated at therapeutic doses, although further research is needed to fully characterize its safety profile. Long-term studies are planned to evaluate any cumulative effects or delayed adverse reactions.

The role of 1-(3-Amino-4-phenylpiperidin-1-ylolethanone (CAS No. 1782647124) in drug development continues to evolve with new discoveries. Researchers are exploring its potential in combination therapies, where it could be used alongside other medications to enhance therapeutic outcomes. The compound's unique chemical properties also make it a valuable scaffold for designing new derivatives with improved pharmacological profiles. This flexibility underscores its significance as a building block in medicinal chemistry.

The impact of computational tools on drug discovery cannot be overstated. Advanced software platforms have allowed researchers to rapidly screen large libraries of compounds like 1-(3-Amino4 phenyl-piperidin - 11 yl)- Ethan - 11 one (CAS No:1782647124), identifying promising candidates for further development. These tools have also been used to predict how modifications to the molecular structure could enhance activity or reduce toxicity. Such capabilities are transforming how new drugs are discovered and developed.

The future directions for research on 1-(3-Amino4 phenyl-piperidine -11 yl)- Ethan -11 one (CAS No:1782647124) include exploring its mechanisms of action in greater detail and evaluating its efficacy in animal models of human diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate these efforts, leading to faster translation from bench to bedside. The continued investigation into this compound holds promise for advancing our understanding of neurological disorders and developing novel treatments.